Cas no 476460-51-2 (B,B'-2,6-pyridinediylbis-Boronic acid)

• Product Name: B,B'-2,6-pyridinediylbis-Boronic acid
• CAS No: 476460-51-2
• MF: C₅H₇B₂NO₄
• MW: 166.735381364822
• CID: 1112823
• PubChem ID: 57416464
• Update Time: 2025-04-20

B,B'-2,6-pyridinediylbis-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B,B'-2,6-pyridinediylbis-Boronic acid
• (6-boronopyridin-2-yl)boronic acid
• Pyridine-2,6-diyldiboronic acid
• DTXSID60726133
• 476460-51-2

• Inchi： 1S/C5H7B2NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3,9-12H
• InChI Key： GEBJUCSNPWQKIM-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=C(B(O)O)N=1)O

Computed Properties

• Exact Mass: 167.0561180g/mol
• Monoisotopic Mass: 167.0561180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8Ų